molecular formula C19H18F3N3O4S B2941526 N-[2-(3-cyclopropyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethyl]-3-(trifluoromethoxy)benzamide CAS No. 2097892-82-3

N-[2-(3-cyclopropyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethyl]-3-(trifluoromethoxy)benzamide

Cat. No.: B2941526
CAS No.: 2097892-82-3
M. Wt: 441.43
InChI Key: BQMIHJXKTPBXHT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-[2-(3-cyclopropyl-2,2-dioxo-1,3-dihydro-2lambda6,1,3-benzothiadiazol-1-yl)ethyl]-3-(trifluoromethoxy)benzamide is a useful research compound. Its molecular formula is C19H18F3N3O4S and its molecular weight is 441.43. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Photo-Physical Characteristics

  • Researchers have synthesized novel compounds including derivatives of benzimidazole, benzoxazole, and benzothiazole, which exhibit interesting photo-physical properties like single absorption and dual emission characteristics. These properties are significant for applications in fluorescence and materials science (Padalkar et al., 2011).

Copper-Catalyzed Intramolecular Cyclization

  • A study demonstrated the synthesis of N-benzothiazol-2-yl-amides using a copper-catalyzed intramolecular cyclization process. This synthesis method is essential for creating complex organic compounds that could have applications in medicinal chemistry (Wang et al., 2008).

Synthesis and Anticancer Activity

  • Benzothiazole derivatives have been synthesized and tested for their anticancer activity. Such studies are crucial in the development of new cancer treatments (Abdelall et al., 2010).

Synthesis and Biological Evaluation as Potent Antitumor Agents

  • Research has been conducted on synthesizing and evaluating benzothiazole derivatives as potent antitumor agents, highlighting the potential of these compounds in cancer therapy (Yoshida et al., 2005).

Novel Inhibitors of Stearoyl-CoA Desaturase-1

  • A study reported the identification of novel inhibitors of stearoyl-CoA desaturase-1, an enzyme target for therapeutic intervention. Compounds like 4-ethylamino-3-(2-hydroxyethoxy)-N-[5-(3-trifluoromethylbenzyl)thiazol-2-yl]benzamide were identified with significant inhibitory activity (Uto et al., 2009).

Synthesis and Reactivity

  • Research has explored the synthesis and reactivity of 3-(benzothiazol-2-yl)-3-oxopropanenitrile, contributing to the field of organic synthesis and highlighting the versatility of benzothiazole derivatives (Farag et al., 1996).

Rationalization of Cyclocondensation Reactions

  • A study provided insights into the cyclocondensation reactions of benzothiazole derivatives, contributing to a deeper understanding of reaction mechanisms in organic chemistry (Dhameliya et al., 2017).

Antimicrobial Studies

  • Novel benzimidazole, benzoxazole, and benzothiazole derivatives have been synthesized and screened for antimicrobial activity, showing potential in developing new antimicrobial agents (Padalkar et al., 2014).

Properties

IUPAC Name

N-[2-(3-cyclopropyl-2,2-dioxo-2λ6,1,3-benzothiadiazol-1-yl)ethyl]-3-(trifluoromethoxy)benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H18F3N3O4S/c20-19(21,22)29-15-5-3-4-13(12-15)18(26)23-10-11-24-16-6-1-2-7-17(16)25(14-8-9-14)30(24,27)28/h1-7,12,14H,8-11H2,(H,23,26)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BQMIHJXKTPBXHT-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC1N2C3=CC=CC=C3N(S2(=O)=O)CCNC(=O)C4=CC(=CC=C4)OC(F)(F)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H18F3N3O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

441.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.